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Compound of Interest

(2R)-3-Amino-2-fluoropropanoic
acid-13C3

Cat. No.: B12412417

Compound Name:

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed technical overview of the 13Cs isotopically labeled form of
(2R)-3-Amino-2-fluoropropanoic acid. Key physicochemical properties, specifically its
monoisotopic mass, are presented. A comprehensive methodology for the mass calculation is
detailed for reproducibility and clarity. This stable isotope-labeled compound is a critical tool for
researchers in metabolic studies, particularly in tracing the catabolism of anticancer agents like
5-Fluorouracil, and serves as an internal standard for quantitative analysis by mass
spectrometry (MS) or nuclear magnetic resonance (NMR).[1][2][3]

Molecular Properties and Identification

The fundamental properties of (2R)-3-Amino-2-fluoropropanoic acid-3Cs are summarized
below. The inclusion of three Carbon-13 isotopes significantly increases the mass of the
molecule compared to its unlabeled analogue, providing a distinct isotopic signature for
analytical applications.
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Parameter Value Reference

) (2R)-3-Amino-2-
Chemical Name o N/A
fluoropropanoic acid-13Cs

Base Molecular Formula C3HeFNO:2 [41[5]
Isotopically Labeled Formula 13C3H6FNO2 N/A
Monoisotopic Mass 110.04832 u (Calculated)
Unlabeled Monoisotopic Mass 107.03826 u [4][6]

Calculation of Monoisotopic Mass

The monoisotopic mass is the sum of the accurate masses of the most abundant stable isotope
of each atom in the molecule.[7] For this isotopically labeled compound, all carbon atoms are
designated as 13C.

Methodology

The calculation of the monoisotopic mass was performed by summing the precise masses of
the constituent isotopes as defined in the molecular formula 13CsHsFNO2. The standard
nuclides for hydrogen (*H), nitrogen (**N), oxygen (*0), and fluorine (1°F) are used alongside
the specified carbon-13 (*3C) isotope.

Isotopic Composition and Atomic Masses

The precise masses for the isotopes used in the calculation are detailed in the table below.
These values are essential for accurate high-resolution mass spectrometry analysis.
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Monoisotopic

Element Isotope Count Reference
Mass (u)

Carbon 13C 3 13.003355 [8][9][10]

Hydrogen 1H 6 1.007825 [11][12][13]

Fluorine 19F 1 18.998403 [14][15][16]

Nitrogen 14N 1 14.003074 [17][18][19]

Oxygen 160 2 15.994915 [20][21]

Calculation Summary

The final monoisotopic mass is calculated as follows:

Visualization of Molecular Composition

Monoisotopic Mass = 110.048322 u

Mass = 39.010065 + 6.04695 + 18.998403 + 14.003074 + 31.98983

Mass = (3 x M_13C) + (6 x M_tH) + (1 x M_19F) + (1 x M_24N) + (2 x M_160)

Mass = (3 x 13.003355) + (6 x 1.007825) + (1 x 18.998403) + (1 x 14.003074) + (2 x
15.994915)

To illustrate the elemental contribution to the final molecule, the following diagram outlines the

logical relationship between the constituent isotopes and the fully labeled compound.
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Caption: Elemental composition of the isotopically labeled molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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